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Compound of Interest

Compound Name: 2-Ethylhexyl propionate

Cat. No.: B107753 Get Quote

An In-depth Technical Guide to the Synthesis of 2-Ethylhexyl Propionate from Propanoic Acid

and 2-Ethylhexanol

Introduction
2-Ethylhexyl propionate is an ester widely utilized in the fragrance, cosmetic, and polymer

industries. It is valued for its pleasant, fruity odor and its properties as a solvent and plasticizer.

[1][2] This technical guide provides a comprehensive overview of the synthesis of 2-ethylhexyl
propionate from propanoic acid and 2-ethylhexanol via Fischer-Speier esterification. The

document is intended for researchers, scientists, and professionals in drug development and

chemical synthesis, offering detailed experimental protocols, quantitative data, and

visualizations of the core chemical processes.

Reaction Overview
The synthesis of 2-ethylhexyl propionate is achieved through the acid-catalyzed esterification

of propanoic acid with 2-ethylhexanol. This reaction, known as Fischer-Speier esterification, is

a reversible process where a carboxylic acid and an alcohol react to form an ester and water.

[3]

Chemical Equation:

CH₃CH₂COOH + CH₃(CH₂)₃CH(C₂H₅)CH₂OH ⇌ CH₃CH₂COO(CH₂)CH(C₂H₅)(CH₂)₃CH₃ +

H₂O
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(Propanoic Acid) + (2-Ethylhexanol) ⇌ (2-Ethylhexyl Propionate) + (Water)

The reaction is typically slow and requires a catalyst, commonly a strong acid such as sulfuric

acid, to proceed at a reasonable rate.[3][4] The reversible nature of the reaction necessitates

strategies to drive the equilibrium towards the product side, such as using an excess of one

reactant or removing water as it is formed.[3][5]

Reaction Mechanism
The Fischer esterification proceeds through a series of steps involving protonation of the

carboxylic acid, nucleophilic attack by the alcohol, proton transfer, and subsequent elimination

of water to form the ester.[4]
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Step 1: Protonation

Step 2: Nucleophilic Attack

Step 3: Proton Transfer

Step 4: Elimination of Water

Step 5: Deprotonation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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